1-(3-Chloro-2-pyrazinyl)-1-propanone

• Molecular Formula: C7H7ClN2O
• Molecular Weight: 170.59 g/mol
• IUPAC Name: 1-(3-chloropyrazin-2-yl)propan-1-one
• InChI: InChI=1S/C7H7ClN2O/c1-2-5(11)6-7(8)10-4-3-9-6/h3-4H,2H2,1H3
• InChI Key: GNNKLSZYYKBOQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=NC=CN=C1Cl

Description

1-(3-Chloro-2-pyrazinyl)-1-propanone is a ketone-containing compound featuring a pyrazinyl aromatic ring substituted with a chlorine atom at the 3-position. Its molecular formula is C₇H₅ClN₂O, with a molecular weight of 168.58 g/mol. The pyrazinyl group is a nitrogen-containing heterocycle, which confers distinct electronic and steric properties compared to phenyl or other aromatic substituents.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituent Group	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Applications/Properties	References
1-(3-Chloro-2-pyrazinyl)-1-propanone	3-Chloro-2-pyrazinyl	Ketone	C₇H₅ClN₂O	168.58	Likely intermediate in synthesis
Bupropion Hydrochloride	3-Chlorophenyl, tert-butylamino	Ketone, Amine, HCl salt	C₁₃H₁₈ClNO·HCl	276.2	Antidepressant (blocks norepinephrine/dopamine reuptake)
RS 67333	4-Amino-5-chloro-2-methoxyphenyl, 1-butyl-4-piperidinyl	Ketone, Amino, Methoxy	C₁₉H₂₈ClN₃O₂	371.9	Serotonin 5-HT₄ receptor partial agonist
Aldi-4	4-Chlorophenyl, Piperidinyl	Ketone, Amine, HCl salt	C₁₄H₁₇ClN₂O·HCl	305.67	Aldehyde dehydrogenase (ALDH) inhibitor
1-(2-Thienyl)-1-propanone	2-Thienyl	Ketone	C₇H₆OS	154.19	Research applications in organic chemistry
1-(3-Chlorophenyl)-1,2-propanedione	3-Chlorophenyl	Two adjacent ketones	C₉H₇ClO₂	182.60	Enhanced reactivity for nucleophilic additions

Electronic and Reactivity Differences

• Pyrazinyl vs. This may alter solubility and binding interactions in biological systems .
• Ketone Positioning : Compounds like 1-(3-Chlorophenyl)-1,2-propanedione (two ketones) exhibit higher electrophilicity, enabling diverse reactivity in condensation or cyclization reactions compared to single-ketone derivatives .
• Amino vs. Chlorine Substituents: Bupropion’s tertiary amino group enhances its bioavailability and CNS penetration, whereas the chlorine in 1-(3-Chloro-2-pyrazinyl)-1-propanone primarily influences steric and electronic effects on the pyrazinyl ring .

Research Findings and Trends

• Metabolite Relationships: 1-(3-Chlorophenyl)-1-hydroxy-2-propanone, a bupropion metabolite, underscores the importance of ketone reduction pathways in drug metabolism, a process less relevant to the non-pharmacological pyrazinyl analog .
• Structural Optimization: Modifications to the propanone scaffold (e.g., adding fluorine in ’s compound) demonstrate how electronegative substituents can enhance binding affinity or metabolic stability .